Cas no 1799266-26-4 (3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1799266-26-4
• MF: C₁₄H₁₄N₂O₄S₂
• MW: 338.401960849762
• CID: 5375983
• Update Time: 2025-06-09

3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C14H14N2O4S2/c17-13-10-21-14(18)16(13)12-8-15(9-12)22(19,20)7-6-11-4-2-1-3-5-11/h1-7,12H,8-10H2/b7-6+
• InChI Key： XOFGNAMLSFPGJH-VOTSOKGWSA-N
• SMILES： S1CC(=O)N(C2CN(S(/C=C/C3=CC=CC=C3)(=O)=O)C2)C1=O

Additional information on 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione

Comprehensive Overview of 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1799266-26-4)

The compound 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1799266-26-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate architecture, combining an azetidine ring with a thiazolidine-2,4-dione moiety, linked via a sulfonyl group and a styryl ((E)-2-phenylethenyl) substituent. This combination of functional groups makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutics.

In recent years, the scientific community has shown growing interest in sulfonyl-containing compounds due to their diverse biological activities. The presence of the sulfonylazetidine group in this molecule enhances its potential as a modulator of enzymatic pathways, particularly those involving protein-protein interactions or signal transduction. Researchers are actively exploring its role in addressing contemporary health challenges, such as metabolic disorders and inflammatory conditions, which remain high-priority areas in drug discovery.

The thiazolidine-2,4-dione core is a well-known pharmacophore, frequently associated with antidiabetic and anti-inflammatory properties. Its inclusion in this compound suggests potential applications in managing conditions like type 2 diabetes or non-alcoholic fatty liver disease (NAFLD), both of which are heavily researched topics in current medical literature. This aligns with the increasing public interest in metabolic health and personalized medicine, as evidenced by frequent searches for terms like "new diabetes treatments" or "NAFLD breakthroughs."

From a synthetic chemistry perspective, the styryl ((E)-2-phenylethenyl) group introduces intriguing possibilities for molecular design and structure-activity relationship (SAR) studies. This moiety is often associated with fluorescence properties and photo-switchable behaviors, making the compound potentially useful in probe development for biological imaging or optopharmacology. Such applications are highly relevant in the era of precision medicine and targeted therapy, where visualizing cellular processes is crucial.

The compound's CAS number (1799266-26-4) serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. Its structural features—particularly the sulfonylazetidine-thiazolidinedione hybrid—make it a subject of interest in fragment-based drug design, a cutting-edge approach in pharmaceutical development. This resonates with the industry's shift toward computational chemistry and AI-assisted drug discovery, topics frequently searched by professionals and students alike.

Ongoing studies are investigating the pharmacokinetic and toxicological profiles of this compound, with preliminary data suggesting favorable drug-likeness properties. Its potential as a small-molecule inhibitor or allosteric modulator is being explored in various in vitro and in vivo models. These investigations are critical given the rising demand for safer therapeutics and reduced off-target effects, which dominate discussions in modern pharmacology.

In summary, 3-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione represents a compelling case study in rational drug design. Its multifaceted structure and potential applications align with current trends in biomedical research, addressing both scientific curiosity and unmet medical needs. As research progresses, this compound may emerge as a key player in the next generation of targeted therapies, contributing to advancements in personalized healthcare and disease management.